N-[(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]propanamide
N-[(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
887407-57-0
VCID:
VC0016093
InChI:
InChI=1S/C14H19NO3/c1-3-13(16)15-12-7-5-9-4-6-10(18-2)8-11(9)14(12)17/h4,6,8,12,14,17H,3,5,7H2,1-2H3,(H,15,16)
SMILES:
CCC(=O)NC1CCC2=C(C1O)C=C(C=C2)OC
Molecular Formula:
C14H19NO3
Molecular Weight:
249.3 g/mol
N-[(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]propanamide
CAS No.: 887407-57-0
Reference Standards
VCID: VC0016093
Molecular Formula: C14H19NO3
Molecular Weight: 249.3 g/mol
![N-[(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]propanamide - 887407-57-0](/images/no_structure.jpg)
| CAS No. | 887407-57-0 |
|---|---|
| Product Name | N-[(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]propanamide |
| Molecular Formula | C14H19NO3 |
| Molecular Weight | 249.3 g/mol |
| IUPAC Name | N-(1-hydroxy-7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)propanamide |
| Standard InChI | InChI=1S/C14H19NO3/c1-3-13(16)15-12-7-5-9-4-6-10(18-2)8-11(9)14(12)17/h4,6,8,12,14,17H,3,5,7H2,1-2H3,(H,15,16) |
| Standard InChIKey | AGSZGRLOKYZJMA-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1CCC2=C(C1O)C=C(C=C2)OC |
| Canonical SMILES | CCC(=O)NC1CCC2=C(C1O)C=C(C=C2)OC |
| Synonyms | N-(1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)propanamide; |
| PubChem Compound | 4450331 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume